6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one

• Molecular Formula: C30H18BrClN2O
• Molecular Weight: 537.8 g/mol
• IUPAC Name: 3-(6-bromo-4-phenylquinolin-2-yl)-6-chloro-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C30H18BrClN2O/c31-20-11-13-25-23(15-20)22(18-7-3-1-4-8-18)17-27(33-25)29-28(19-9-5-2-6-10-19)24-16-21(32)12-14-26(24)34-30(29)35/h1-17H,(H,34,35)
• InChI Key: CEPOMQQLBGWTAI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NC3=C2C=C(C=C3)Br)C4=C(C5=C(C=CC(=C5)Cl)NC4=O)C6=CC=CC=C6

Description

6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one is a chemical compound that belongs to the family of biquinoline derivatives. It has been extensively studied for its unique properties and potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one has significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and exhibit fluorescent properties that make it useful for detecting metal ions in biological samples.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one is its potential use as a fluorescent probe for detecting metal ions in biological samples. It is also a potent anti-cancer agent and has antibacterial and antifungal properties. However, its complex synthesis process and limited availability can make it challenging to use in lab experiments.

Future Directions

There are several future directions for the study of 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one. One potential direction is the development of more efficient synthesis methods to increase its availability for research. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of science. It could also be studied for its potential use in drug delivery systems and as a biosensor for detecting metal ions in environmental samples.
In conclusion, 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one is a chemical compound that has been extensively studied for its unique properties and potential applications in various fields of science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one is a complex process that involves several steps. One of the most common methods involves the reaction of 6-bromo-2-chloro-3-formylquinoline with diphenylamine in the presence of a catalyst. The resulting product is then subjected to further reactions to obtain the final compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

6'-bromo-6-chloro-4,4'-diphenyl-2',3-biquinolin-2(1H)-one has been extensively studied for its potential applications in various fields of science. It has been shown to exhibit significant anti-cancer activity by inducing apoptosis in cancer cells. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples. Additionally, it has been investigated for its antibacterial and antifungal properties.